Cas no 73387-58-3 (1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-
• CAS No: 73387-58-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 542557
• PubChem ID: 12581091
• Update Time: 2025-04-19

1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-
• 5-(4-methoxyphenyl)-1-methylpyrazole
• SCHEMBL4827059
• 73387-58-3
• 5-(4-Methoxyphenyl)-1-methyl-1H-pyrazole
• DTXSID80503286

• Inchi： 1S/C11H12N2O/c1-13-11(7-8-12-13)9-3-5-10(14-2)6-4-9/h3-8H,1-2H3
• InChI Key： HLQTYXDFPXBNLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=NN1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų